3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide

• IUPAC Name: 3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide
• InChI: InChI=1S/C16H18N2O/c1-11-4-5-15(10-12(11)2)16(19)18-13(3)14-6-8-17-9-7-14/h4-10,13H,1-3H3,(H,18,19)
• InChI Key: KIVSNFJTOZHLLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(C)C2=CC=NC=C2)C
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide, also known as JNJ-10198409, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as TRPV1 antagonists, which are known to modulate pain perception and inflammation.

Mechanism of Action

3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide is a TRPV1 antagonist, which means that it blocks the activity of the TRPV1 receptor. The TRPV1 receptor is known to be involved in pain perception and inflammation. By blocking this receptor, 3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide can reduce pain and inflammation.
Biochemical and Physiological Effects:
3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide has been shown to reduce pain and inflammation in animal models. It has also been shown to reduce the release of inflammatory cytokines and chemokines. In addition, 3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide has been shown to have a good safety profile in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of 3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide is that it has been extensively studied for its potential therapeutic applications. It has also been shown to have a good safety profile in animal studies. However, one limitation is that it has not yet been tested in human clinical trials, so its efficacy and safety in humans is not yet known.

Future Directions

There are several potential future directions for the study of 3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide. One direction is to further investigate its potential use in the treatment of chronic pain conditions, such as neuropathic pain and osteoarthritis. Another direction is to investigate its potential use in combination with other pain medications. Finally, more research is needed to determine its safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of 3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide involves several steps, starting from commercially available starting materials. The first step involves the synthesis of 4-bromo-2,6-dimethylbenzoic acid, which is then converted to the corresponding acid chloride. This is then reacted with 4-(pyridin-4-yl)ethylamine to give the desired product.

Scientific Research Applications

3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide has been studied extensively for its potential therapeutic applications. It has been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been studied for its potential use in the treatment of neuropathic pain, osteoarthritis, and other chronic pain conditions.